Cas no 302940-53-0 (3-methyl-4-(2-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate)

• Product Name: 3-methyl-4-(2-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate
• CAS No: 302940-53-0
• MF: C₂₃H₁₆N₄O₆S
• MW: 476.461343765259
• CID: 6041949
• PubChem ID: 2150732
• Update Time: 2025-06-11

3-methyl-4-(2-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(2-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate
• 3-methyl-4-((2-nitrophenyl)thio)-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate
• 1H-Pyrazol-5-ol, 3-methyl-4-[(2-nitrophenyl)thio]-1-phenyl-, 5-(4-nitrobenzoate)
• [5-methyl-4-(2-nitrophenyl)sulfanyl-2-phenylpyrazol-3-yl] 4-nitrobenzoate
• 302940-53-0
• AKOS001496027
• EU-0021508
• 3-methyl-4-[(2-nitrophenyl)sulfanyl]-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate
• F0569-0177

• Inchi： 1S/C23H16N4O6S/c1-15-21(34-20-10-6-5-9-19(20)27(31)32)22(25(24-15)17-7-3-2-4-8-17)33-23(28)16-11-13-18(14-12-16)26(29)30/h2-14H,1H3
• InChI Key： RHOZVEYHPIFSIQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(OC(=O)C2=CC=C([N+]([O-])=O)C=C2)=C(SC2=CC=CC=C2[N+]([O-])=O)C(C)=N1

Computed Properties

• Exact Mass: 476.07905542g/mol
• Monoisotopic Mass: 476.07905542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 640.7±55.0 °C(Predicted)
• pka: -3.22±0.10(Predicted)

Additional information on 3-methyl-4-(2-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate

Research Briefing on 3-methyl-4-(2-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate (CAS: 302940-53-0)

The compound 3-methyl-4-(2-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate (CAS: 302940-53-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of both nitro and sulfanyl functional groups in its structure contributes to its ability to interact with biological targets, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring the reliability of subsequent biological assays.

In vitro studies have demonstrated that 3-methyl-4-(2-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate exhibits significant inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). These findings suggest its potential utility in the development of novel anti-inflammatory agents. Additionally, preliminary data indicate that the compound may also possess anti-proliferative properties against certain cancer cell lines, although further mechanistic studies are required to elucidate its precise mode of action.

The synthesis of this compound has been optimized to improve yield and scalability, with recent reports detailing a streamlined multi-step process that minimizes the use of hazardous reagents. This advancement is particularly relevant for industrial-scale production, should the compound progress to clinical trials. Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity, aiding in the design of derivatives with enhanced pharmacological profiles.

Despite these promising developments, challenges remain in translating the compound's in vitro efficacy into in vivo models. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these aspects, with the goal of advancing the compound into the drug development pipeline.

In conclusion, 3-methyl-4-(2-nitrophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and anti-proliferative properties, coupled with advancements in synthetic methodologies, position it as a viable candidate for further investigation. Future studies should focus on elucidating its mechanistic pathways and optimizing its pharmacokinetic properties to maximize therapeutic potential.